Cas no 2138312-90-8 (3-Ethyl-5,5-difluoropent-1-yne)

3-Ethyl-5,5-difluoropent-1-yne is a fluorinated alkyne compound characterized by its unique structural features, including an ethyl substituent and two fluorine atoms at the 5-position. This configuration imparts distinct reactivity and stability, making it valuable in synthetic organic chemistry, particularly for applications requiring selective fluorination or alkyne-based transformations. The presence of fluorine enhances its lipophilicity and metabolic stability, which is beneficial in pharmaceutical and agrochemical research. Its terminal alkyne functionality allows for further derivatization via click chemistry or cross-coupling reactions. The compound's well-defined structure ensures reproducibility in synthetic pathways, supporting its use in advanced material science and specialty chemical synthesis.

3-Ethyl-5,5-difluoropent-1-yne structure

2138312-90-8 structure

Product Name:3-Ethyl-5,5-difluoropent-1-yne

CAS No:2138312-90-8

MF:C₇H₁₀F₂

MW:132.151109218597

CID:5861804

PubChem ID:165466500

Update Time:2025-06-15

3-Ethyl-5,5-difluoropent-1-yne Chemical and Physical Properties

Names and Identifiers

- 3-ethyl-5,5-difluoropent-1-yne
- EN300-787721
- 2138312-90-8
- 3-Ethyl-5,5-difluoropent-1-yne
- Inchi： 1S/C7H10F2/c1-3-6(4-2)5-7(8)9/h1,6-7H,4-5H2,2H3
- InChI Key： SPWNFRRESSQYTL-UHFFFAOYSA-N
- SMILES： FC(CC(C#C)CC)F

Computed Properties

Exact Mass: 132.07505664g/mol
Monoisotopic Mass: 132.07505664g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 0Å²

3-Ethyl-5,5-difluoropent-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787721-1.0g	3-ethyl-5,5-difluoropent-1-yne	2138312-90-8	95%	1.0g	$2330.0	2024-05-22
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